Cas no 61940-01-0 (1H-Imidazol-2-amine,N-(5-fluoro-2-methylphenyl)-4,5-dihydro-1-(2-propynyl)-)

• Product name: 1H-Imidazol-2-amine,N-(5-fluoro-2-methylphenyl)-4,5-dihydro-1-(2-propynyl)-
• CAS No: 61940-01-0
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 462763

1H-Imidazol-2-amine,N-(5-fluoro-2-methylphenyl)-4,5-dihydro-1-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,N-(5-fluoro-2-methylphenyl)-4,5-dihydro-1-(2-propynyl)-
• 1H-Imidazol-2-amine, N-(5-fluoro-2-methylphenyl)-4,5-dihydro-1-(2-propyn-1-yl)-

• Inchi： 1S/C13H14FN3/c1-3-7-17-8-6-15-13(17)16-12-9-11(14)5-4-10(12)2/h1,4-5,9H,6-8H2,2H3,(H,15,16)
• InChI Key： ATWZLSLQVVSXEA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC(F)=CC=C2C)N(CC#C)CCN=1

Computed Properties

• Exact Mass: 231.11732

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 317.1±52.0 °C(Predicted)
• PSA: 27.63
• pka: 7.81±0.70(Predicted)